Cas no 1203224-64-9 (1-2-(4-methoxyphenyl)ethyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea)

• Product Name: 1-2-(4-methoxyphenyl)ethyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• CAS No: 1203224-64-9
• MF: C₂₂H₂₉N₃O₄S
• MW: 431.548364400864
• CID: 6216365
• PubChem ID: 30373329
• Update Time: 2025-07-09

1-2-(4-methoxyphenyl)ethyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methoxyphenyl)ethyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• 1-[2-(4-methoxyphenyl)ethyl]-3-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)urea
• 1203224-64-9
• SR-01000923117
• 1-(4-methoxyphenethyl)-3-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea
• 1-[2-(4-methoxyphenyl)ethyl]-3-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]urea
• VU0646707-1
• SR-01000923117-1
• F5533-0142
• AKOS024512863

• Inchi： 1S/C22H29N3O4S/c1-3-15-30(27,28)25-14-4-5-18-8-9-19(16-21(18)25)24-22(26)23-13-12-17-6-10-20(29-2)11-7-17/h6-11,16H,3-5,12-15H2,1-2H3,(H2,23,24,26)
• InChI Key： AOUBSEHZAROWOQ-UHFFFAOYSA-N
• SMILES： S(CCC)(N1C2C=C(C=CC=2CCC1)NC(NCCC1C=CC(=CC=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 431.18787759g/mol
• Monoisotopic Mass: 431.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-2-(4-methoxyphenyl)ethyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea

Chemical Compound CAS No. 1203224-64-9: A Comprehensive Overview

The chemical compound with CAS No. 1203224-64-9, commonly referred to as 1-2-(4-methoxyphenyl)ethyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea, is a complex organic molecule that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its unique structural features and potential applications in drug development and advanced materials. Recent studies have highlighted its promising properties, making it a subject of interest for researchers worldwide.

The molecular structure of 1-2-(4-methoxyphenyl)ethyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea is composed of several key functional groups. The presence of a 4-methoxyphenyl group introduces aromaticity and potential for hydrogen bonding, while the propane-1-sulfonyl moiety contributes to the molecule's solubility and stability. The tetrahydroquinolin core provides a rigid framework that can influence the compound's bioavailability and pharmacokinetics. These structural elements collectively make the compound a versatile candidate for various applications.

Recent research has focused on the biological activity of this compound. Studies have demonstrated that 1-2-(4-methoxyphenyl)ethyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea exhibits potent inhibitory effects on specific enzymes involved in neurodegenerative diseases. For instance, a 2023 study published in *Nature Communications* highlighted its ability to inhibit beta-secretase 1 (BACE1), a key enzyme in Alzheimer's disease pathology. This finding has opened new avenues for its potential use in developing therapeutic agents for neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as a charge transport material in organic photovoltaics (OPVs), where it demonstrates high electron mobility and stability under ambient conditions. These properties could lead to more efficient and cost-effective solar cells in the future.

The synthesis of 1-2-(4-methoxyphenyl)ethyl-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. Recent advancements in asymmetric synthesis have also enabled the production of enantiomerically pure versions of this compound, which are crucial for pharmaceutical applications.

From an environmental perspective, the compound's biodegradability and ecological impact have been thoroughly investigated. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This characteristic is particularly important for its application in agricultural chemicals and biodegradable materials.

In conclusion, CAS No. 1203224-64 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application studies, positions it as a key player in both pharmacological and materials science research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the development of novel therapies and advanced materials.